Cas no 88796-28-5 (ethyl 5-amino-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-amino-3-methylthiophene-2-carboxylate
• CAS No: 88796-28-5
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD02257685
• CID: 730952
• PubChem ID: 2064026
• Update Time: 2024-10-26

ethyl 5-amino-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-amino-3-methyl-, ethyl ester
• 5-Amino-3-methyl-2-thiophenecarboxylic acid ethyl ester
• ethyl 5-amino-3-methylthiophene-2-carboxylate
• 5-Amino-3-methyl-thiophene-2-carboxylic acid ethyl ester
• F3325-0158
• NCGC00331372-01
• EN300-02416
• AB01325076-02
• DTXSID60366396
• QMRFJZLWZKXXEH-UHFFFAOYSA-N
• SCHEMBL244336
• AKOS000115455
• SB67032
• DB-078220
• HMS1398C21
• STL020892
• SY132174
• E78251
• Enamine_001473
• Z56799353
• 88796-28-5
• MFCD02257685
• BS-13567

• MDL： MFCD02257685
• Inchi： 1S/C8H11NO2S/c1-3-11-8(10)7-5(2)4-6(9)12-7/h4H,3,9H2,1-2H3
• InChI Key： QMRFJZLWZKXXEH-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)C=C(N)S1)OCC

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 185.051049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 2.2

Experimental Properties

• Density: 1.219
• Boiling Point: 315.4°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.573
• PSA: 80.56000
• LogP: 2.39660